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Compound of Interest

Compound Name: Nickel(2+) benzenesulfonate

Cat. No.: B15047682

An In-depth Technical Guide to Nickel(2+)
Benzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel(2+) benzenesulfonate, also known as Nickel(ll) benzenesulfonate, is an inorganic
compound that finds applications in various chemical processes, including catalysis and
electroplating. Its properties are dictated by the presence of the hydrated nickel(ll) ion and the
benzenesulfonate anion. This technical guide provides a comprehensive overview of the
physical and chemical properties of Nickel(2+) benzenesulfonate, with a focus on its
hexahydrate form, which is the common commercially available variant.

Physical and Chemical Properties

The physical and chemical properties of Nickel(2+) benzenesulfonate are summarized in the
tables below. Data for the hexahydrate is provided where available, and in its absence, general
properties of related compounds are referenced to provide a comprehensive understanding.

General Properties
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Property Value Source
Chemical Formula Ni(CeH5S03)2:6H20 N/A
Molecular Weight 481.11 g/mol N/A
CAS Number 39819-65-3 N/A

White to green to blue
Appearance ] N/A
crystalline powder

Solubility Soluble in water. N/A

Thermal Properties

Property Value Source
Melting Point Decomposes upon heating. N/A
Boiling Point Not applicable; decomposes. N/A

The thermal decomposition of
metal benzenesulfonates
typically proceeds in stages,
with initial loss of water of
Thermal Decomposition hydration, followed by the N/A
decomposition of the
anhydrous salt. In an inert
atmosphere, the residue may

contain nickel sulfide.

Experimental Protocols
Synthesis of Nickel(2+) Benzenesulfonate Hexahydrate

A plausible route for the synthesis of Nickel(2+) benzenesulfonate hexahydrate involves the
reaction of a nickel(ll) salt, such as nickel(ll) carbonate, with benzenesulfonic acid.

Materials:

» Nickel(ll) carbonate (NiCO3)
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e Benzenesulfonic acid (CeHsSOsH)

« Distilled water

» Ethanol

» Beakers

e Stirring rod

e Heating plate with magnetic stirrer

« Filtration apparatus (e.g., Buchner funnel and flask)
e Crystallizing dish

Procedure:

e |n a beaker, dissolve a stoichiometric amount of benzenesulfonic acid in a minimal amount of
distilled water with gentle heating and stirring.

e Slowly add a stoichiometric amount of nickel(ll) carbonate powder to the benzenesulfonic
acid solution in small portions. Effervescence (release of COz) will be observed.

» Continue stirring the mixture until the effervescence ceases, indicating the completion of the
reaction. The solution should turn green, characteristic of the hexaaquanickel(ll) ion,
[Ni(H20)e]2*.

o Gently heat the solution to ensure complete reaction and to dissolve the product.
« Filter the hot solution to remove any unreacted nickel carbonate or other solid impurities.

o Transfer the clear green filtrate to a crystallizing dish and allow it to cool slowly to room
temperature.

» For further precipitation, the volume of the solution can be reduced by gentle heating or by
adding a miscible non-solvent like ethanol.
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o Collect the resulting green crystals by vacuum filtration.

e Wash the crystals with a small amount of cold distilled water, followed by a cold ethanol
wash to facilitate drying.

e Dry the crystals in a desiccator over a suitable drying agent.

Characterization Protocols

1. Fourier-Transform Infrared (FT-IR) Spectroscopy

» Objective: To identify the functional groups present in the compound, particularly the
characteristic vibrations of the benzenesulfonate anion and water of hydration.

o Methodology: An FT-IR spectrum of the solid sample is recorded using the KBr pellet
technique or with an Attenuated Total Reflectance (ATR) accessory.

o Expected Observations:

o Abroad absorption band in the region of 3200-3500 cm~1 corresponding to the O-H
stretching vibrations of the water of hydration.

o Strong absorption bands around 1220-1180 cm~! and 1090-1030 cm~1 attributed to the
asymmetric and symmetric stretching vibrations of the SOs group in the benzenesulfonate
anion, respectively[1].

o Characteristic peaks for the aromatic C-H and C=C stretching and bending vibrations from
the benzene ring.

2. UV-Visible Spectroscopy
o Objective: To observe the d-d electronic transitions of the octahedral [Ni(H20)s]2* complex.

o Methodology: A dilute agueous solution of Nickel(2+) benzenesulfonate is prepared, and its
UV-Visible absorption spectrum is recorded.

» Expected Observations:
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o The aqueous solution is expected to be green.

o The spectrum of the hexaaquanickel(ll) ion typically shows two main absorption bands in
the visible region: one around 400 nm and another in the range of 650-750 nm[2].

3. Thermal Analysis (Thermogravimetric Analysis - TGA)

o Objective: To determine the water of hydration content and to study the thermal stability and
decomposition pattern of the compound.

o Methodology: A small, accurately weighed sample of the hydrated salt is heated at a
constant rate in a controlled atmosphere (e.g., nitrogen or air) in a thermogravimetric
analyzer. The mass loss is recorded as a function of temperature.

o Expected Observations:

o A mass loss corresponding to the six water molecules of hydration is expected upon
heating.

o Further mass loss at higher temperatures will indicate the decomposition of the anhydrous
salt.

Mandatory Visualization
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Caption: Synthesis and characterization workflow for Nickel(2+) benzenesulfonate.
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Toxicity and Safety

Specific toxicological data such as LD50 for Nickel(2+) benzenesulfonate is not readily
available. However, as a soluble nickel salt, it should be handled with care, assuming the
toxicological profile of other soluble nickel compounds. Nickel and its compounds are classified
as carcinogenic to humans by inhalation[3]. They can also cause skin sensitization and allergic
reactions[3]. Appropriate personal protective equipment, including gloves, safety glasses, and a
lab coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood to avoid inhalation of any dust.

Conclusion

Nickel(2+) benzenesulfonate is a stable, crystalline solid, typically encountered as a
hexahydrate. Its synthesis can be achieved through a straightforward acid-base reaction.
Characterization relies on standard analytical techniques such as FT-IR and UV-Vis
spectroscopy, and thermal analysis, which can confirm its structure and composition. While
specific quantitative data on some of its physical properties are scarce in the public domain, its
behavior can be reasonably predicted based on the known properties of the benzenesulfonate
anion and the hydrated nickel(Il) cation. Due to the known hazards of nickel compounds,
appropriate safety precautions are essential when handling this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nickel-2-benzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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